2-[1-(4-bromophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-(4-methylphenyl)acetamide

• IUPAC Name: 2-[1-(4-bromophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C20H16BrN5O2/c1-13-2-6-15(7-3-13)24-18(27)11-25-12-22-19-17(20(25)28)10-23-26(19)16-8-4-14(21)5-9-16/h2-10,12H,11H2,1H3,(H,24,27)
• InChI Key: XPLFHICPTKAJAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CN2C=NC3=C(C2=O)C=NN3C4=CC=C(C=C4)Br
• Molecular Formula: C20H16BrN5O2
• Molecular Weight: 438.3 g/mol

Description

This compound is a derivative of pyrazolo[3,4-d]pyrimidine, which is a type of heterocyclic compound. Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen. Pyrazolo[3,4-d]pyrimidines have been the focus of many studies due to their confirmed biological and pharmacological activities.

Scientific Research Applications

Anticancer Activity

A significant application of similar pyrazolo[3,4-d]pyrimidine derivatives is in the search for new anticancer agents. Studies have synthesized various derivatives and tested their in vitro cytotoxic activity against a wide range of cancer cell lines. For instance, a study by Al-Sanea et al. (2020) found one compound with appreciable cancer cell growth inhibition against eight cancer cell lines, highlighting the potential of these compounds in cancer therapy (Al-Sanea et al., 2020).

Anti-inflammatory Properties

The pyrazolo[3,4-d]pyrimidine scaffold has been utilized to synthesize compounds with potential anti-inflammatory properties. A study by Auzzi et al. (1983) synthesized derivatives of 2-phenylpyrazolo[1,5-a]pyrimidin-7-ones, finding one compound, in particular, showed higher activity and a better therapeutic index than reference drugs, without ulcerogenic activity (Auzzi et al., 1983).

Antimicrobial Activity

Compounds based on the pyrazolo[3,4-d]pyrimidine structure have been investigated for their antimicrobial efficacy. Bondock et al. (2008) explored the synthesis of new heterocycles incorporating the antipyrine moiety, showing promising antimicrobial activities. This indicates the potential for these compounds to be developed into new antimicrobial agents (Bondock et al., 2008).

Synthesis and Structural Analysis

The synthesis and characterization of novel compounds based on the pyrazolo[3,4-d]pyrimidine core have been subjects of study, providing insights into their structural properties and potential applications. For example, the synthesis of novel isoxazolines and isoxazoles of N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives was reported by Rahmouni et al. (2014), illustrating the versatility of this chemical scaffold in generating a variety of biologically active compounds (Rahmouni et al., 2014).